Cas no 1823639-98-0 (Cyclopropanecarboxylic acid, 1-(aminomethyl)-2-(methylsulfonyl)-)

• Product Name: Cyclopropanecarboxylic acid, 1-(aminomethyl)-2-(methylsulfonyl)-
• CAS No: 1823639-98-0
• MF: C₆H₁₁NO₄S
• MW: 193.22084069252
• MDL: MFCD28146724
• CID: 5182061
• PubChem ID: 102568913
• Update Time: 2025-05-20

Cyclopropanecarboxylic acid, 1-(aminomethyl)-2-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-(aminomethyl)-2-(methylsulfonyl)-

• MDL： MFCD28146724
• Inchi： 1S/C6H11NO4S/c1-12(10,11)4-2-6(4,3-7)5(8)9/h4H,2-3,7H2,1H3,(H,8,9)
• InChI Key： GQIVHYYLGOFGOD-UHFFFAOYSA-N
• SMILES： C1(CN)(C(O)=O)CC1S(C)(=O)=O

Additional information on Cyclopropanecarboxylic acid, 1-(aminomethyl)-2-(methylsulfonyl)-

Cyclopropanecarboxylic acid, 1-(aminomethyl)-2-(methylsulfonyl)- (CAS No. 1823639-98-0): A Multifaceted Compound in Modern Chemical Biology

Cyclopropanecarboxylic acid, 1-(aminomethyl)-2-(methylsulfonyl)-, identified by its CAS number 1823639-98-0, is a highly specialized organic compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a blend of functionalities that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of Cyclopropanecarboxylic acid, 1-(aminomethyl)-2-(methylsulfonyl)- consists of a cyclopropane ring substituted with a carboxylic acid group at one position and an N-methylsulfonyl group at another. The presence of an aminomethyl group at the remaining position introduces a versatile amine functionality, which can be further modified through various chemical reactions. This structural design allows the compound to serve as a building block for more complex molecules, enabling researchers to tailor its properties for specific applications.

In recent years, the interest in heterocyclic compounds with functionalized cyclopropane moieties has surged due to their unique electronic and steric properties. The cyclopropane ring itself is known for its high ring strain, which can be exploited to enhance reactivity and binding affinity in drug-like molecules. The introduction of electron-withdrawing groups such as the carboxylic acid and methylsulfonyl groups further modulates the electronic landscape of the molecule, making it more suitable for interactions with biological targets.

One of the most compelling aspects of Cyclopropanecarboxylic acid, 1-(aminomethyl)-2-(methylsulfonyl)- is its potential as a scaffold for drug discovery. The combination of the amine and carboxylic acid functionalities provides multiple sites for covalent bonding with biological targets, while the methylsulfonyl group can enhance solubility and metabolic stability. These features have made this compound an attractive candidate for designing small-molecule inhibitors targeting enzymes and receptors involved in various diseases.

Recent studies have highlighted the utility of this compound in the development of inhibitors for kinases and other enzyme families. For instance, modifications to the amine group have been explored to optimize binding interactions with protein active sites. Additionally, the carboxylic acid moiety can be used to form salt forms or esters, which can improve pharmacokinetic properties such as solubility and bioavailability. These strategies have been successfully applied in high-throughput screening campaigns to identify novel lead compounds.

The role of Cyclopropanecarboxylic acid, 1-(aminomethyl)-2-(methylsulfonyl)- extends beyond drug development into the realm of biochemical research. Its structural complexity makes it an excellent tool for studying enzyme mechanisms and substrate recognition. By incorporating this compound into biochemical assays, researchers can gain insights into how enzymes interact with their substrates and how modifications to these substrates affect enzyme activity.

Moreover, the compound's ability to undergo selective modifications has been leveraged in synthetic chemistry to develop new methodologies for constructing complex molecules. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce various functional groups at different positions of the cyclopropane ring. These advances in synthetic chemistry have not only expanded the toolbox for medicinal chemists but also provided new opportunities for exploring structure-activity relationships.

The versatility of Cyclopropanecarboxylic acid, 1-(aminomethyl)-2-(methylsulfonyl)- also makes it valuable in materials science applications. Its unique structural features have been explored in the design of polymers and coatings that exhibit enhanced mechanical strength and chemical resistance. These properties are particularly relevant in industries where durability and performance are critical.

In conclusion, Cyclopropanecarboxylic acid, 1-(aminomethyl)-2-(methylsulfonyl)- (CAS No. 1823639-98-0) is a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features and functional groups make it an ideal candidate for drug discovery, biochemical studies, and materials science applications. As research continues to uncover new ways to exploit its potential, this compound is poised to play an increasingly important role in advancing scientific understanding and technological innovation.